Cas no 2228537-78-6 (2-(Hydrazinylmethyl)-4,5-dimethylphenol)

• Product Name: 2-(Hydrazinylmethyl)-4,5-dimethylphenol
• CAS No: 2228537-78-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5778773
• PubChem ID: 165672286
• Update Time: 2025-05-23

2-(Hydrazinylmethyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(hydrazinylmethyl)-4,5-dimethylphenol
• 2228537-78-6
• EN300-1736256
• 2-(Hydrazinylmethyl)-4,5-dimethylphenol

• Inchi： 1S/C9H14N2O/c1-6-3-8(5-11-10)9(12)4-7(6)2/h3-4,11-12H,5,10H2,1-2H3
• InChI Key： HUGUIOYUKHNUEE-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CNN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-(Hydrazinylmethyl)-4,5-dimethylphenol

2-(Hydrazinylmethyl)-4,5-dimethylphenol: A Comprehensive Overview

2-(Hydrazinylmethyl)-4,5-dimethylphenol (CAS No. 2228537-78-6) is a versatile compound with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its phenolic core and the presence of a hydrazine moiety, which imparts it with distinct chemical properties and reactivity.

The molecular formula of 2-(Hydrazinylmethyl)-4,5-dimethylphenol is C₉H₁₃N₃O, and its molecular weight is approximately 167.21 g/mol. The compound features a phenolic hydroxyl group (-OH) at the 4-position, two methyl groups (-CH₃) at the 4- and 5-positions, and a hydrazine group (-NH-NH₂) attached to the methyl group at the 2-position. This unique arrangement of functional groups provides a platform for a wide range of chemical reactions and interactions.

In the realm of pharmaceutical research, 2-(Hydrazinylmethyl)-4,5-dimethylphenol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. The phenolic hydroxyl group is known for its antioxidant properties, while the hydrazine moiety can participate in various biological processes, including enzyme inhibition and receptor binding. These properties make it a valuable candidate for further investigation in drug discovery.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(Hydrazinylmethyl)-4,5-dimethylphenol exhibited significant anti-inflammatory activity in vitro. The researchers synthesized several analogs by modifying the hydrazine group and found that certain derivatives showed enhanced potency compared to the parent compound. This finding underscores the importance of structural modifications in optimizing the biological activity of this class of compounds.

Beyond its pharmaceutical applications, 2-(Hydrazinylmethyl)-4,5-dimethylphenol has also been investigated for its potential use in materials science. The presence of both phenolic and hydrazine functionalities makes it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California, Berkeley, have explored its use in the development of novel polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

In organic synthesis, 2-(Hydrazinylmethyl)-4,5-dimethylphenol serves as a versatile starting material for the preparation of complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones through various chemical transformations. For example, it can undergo nucleophilic substitution reactions to form new carbon-nitrogen bonds or participate in condensation reactions to generate heterocyclic compounds. These synthetic pathways are crucial for expanding the chemical space available for drug discovery and materials science.

The safety profile of 2-(Hydrazinylmethyl)-4,5-dimethylphenol is another important aspect to consider. While it is not classified as a hazardous material under current regulations, proper handling and storage precautions should be observed to ensure workplace safety. Researchers should follow standard laboratory practices when working with this compound to minimize any potential risks.

In conclusion, 2-(Hydrazinylmethyl)-4,5-dimethylphenol (CAS No. 2228537-78-6) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides a foundation for further research and development across these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.